Cas no 871700-38-8 (2,4,6(1H,3H,5H)-PYRIMIDINETRIONE, 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL-)

• Product Name: 2,4,6(1H,3H,5H)-PYRIMIDINETRIONE, 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL-
• CAS No: 871700-38-8
• MF: C₁₁H₈FIN₂O₃
• MW: 362.095698356628
• MDL: MFCD31725150
• CID: 3244813
• PubChem ID: 59717185
• Update Time: 2025-10-28

2,4,6(1H,3H,5H)-PYRIMIDINETRIONE, 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-PYRIMIDINETRIONE, 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL-
• 1-(2-Fluoro-4-iodophenyl)-3-methylpyrimidine-2,4,6-trione
• SCHEMBL1419069
• A1-12527
• 1-(2-fluoro-4-iodophenyl)-3-methyl-1,3-diazinane-2,4,6-trione
• GPGWAOKCXUADPB-UHFFFAOYSA-N
• 871700-38-8

• MDL： MFCD31725150
• Inchi： 1S/C11H8FIN2O3/c1-14-9(16)5-10(17)15(11(14)18)8-3-2-6(13)4-7(8)12/h2-4H,5H2,1H3
• InChI Key： GPGWAOKCXUADPB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(I)C=C2F)C(=O)CC(=O)N1C

Computed Properties

• Exact Mass: 361.95637Da
• Monoisotopic Mass: 361.95637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.7Ų

Additional information on 2,4,6(1H,3H,5H)-PYRIMIDINETRIONE, 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL-

Introduction to 2,4,6(1H,3H,5H)-PYRIMIDINETRIONE, 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL (CAS No. 871700-38-8)

2,4,6(1H,3H,5H)-PYRIMIDINETRIONE, 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL, identified by the Chemical Abstracts Service Number (CAS No. 871700-38-8), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidinetrione class, a structural motif known for its broad spectrum of biological activities. The presence of fluorine and iodine substituents in its molecular framework enhances its pharmacological potential, making it a subject of intense research for the development of novel therapeutic agents.

The molecular structure of 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL pyrimidinetrione features a central pyrimidinetrione core substituted with a methyl group at the 3-position and a fluorophenyl ring at the 1-position. The iodine atom at the 4-position of the phenyl ring introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. This unique structural arrangement has been exploited in recent years to design molecules with enhanced binding affinity and selectivity towards specific biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the fluorine and iodine substituents play crucial roles in stabilizing interactions with target proteins, particularly those involved in inflammatory pathways and cancer signaling. The methyl group at the 3-position further contributes to the compound's pharmacophore by enhancing its solubility and metabolic stability.

In vitro studies have demonstrated that 2,4,6(1H,3H,5H)-PYRIMIDINETRIONE, 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL exhibits potent inhibitory activity against several key enzymes implicated in disease processes. For instance, research has shown that this compound can effectively block the activity of cyclooxygenase-2 (COX-2), an enzyme central to the inflammatory response. Additionally, its ability to interact with Janus kinases (JAKs) has been explored as a potential therapeutic strategy for autoimmune disorders.

The incorporation of fluorine and iodine into the molecular structure not only enhances binding affinity but also improves pharmacokinetic properties. Fluorine atoms are known to increase metabolic stability by resisting hydrolysis and oxidation, while iodine can enhance tumor accumulation through the EPR effect. These attributes make 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL pyrimidinetrione an attractive candidate for further development into a clinical drug.

Current research is focusing on optimizing synthetic routes to produce this compound on an industrial scale while maintaining high purity standards. Advances in green chemistry have led to the development of more sustainable synthetic methodologies that minimize waste and reduce environmental impact. These innovations are crucial for ensuring that future pharmaceutical applications can be both economically viable and environmentally responsible.

The potential applications of CAS No. 871700-38-8 extend beyond anti-inflammatory and anticancer therapies. Preliminary studies suggest that it may also exhibit neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to cross the blood-brain barrier is an exciting prospect that warrants further investigation.

Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into tangible therapeutic benefits. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery and development process. The unique properties of 2,4,6(1H,3H,5H)-PYRIMIDINETRIONE, 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL position it as a promising lead compound for multiple therapeutic areas.

As our understanding of disease mechanisms continues to evolve, so too does our capacity to design molecules that precisely target pathological processes. The fluorophenyl moiety in 1-(2-FLUORO-4-IODOPHENYL)-3-METHYL pyrimidinetrione exemplifies how structural modifications can fine-tune pharmacological activity. By systematically exploring variations in this scaffold, scientists hope to uncover new treatments for a wide range of human diseases.

In conclusion,CAS No. 871700-38-8 represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. Continued research efforts will be instrumental in realizing its full potential as a cornerstone of modern drug discovery.